Cas no 2162184-75-8 ((9H-fluoren-9-yl)methyl N-(2-ethyl-2-hydroxybutyl)-N-methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(2-ethyl-2-hydroxybutyl)-N-methylcarbamate
• CAS No: 2162184-75-8
• MF: C₂₂H₂₇NO₃
• MW: 353.454686403275
• CID: 6213594
• PubChem ID: 165990029
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl N-(2-ethyl-2-hydroxybutyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2162184-75-8
• EN300-7099221
• (9H-fluoren-9-yl)methyl N-(2-ethyl-2-hydroxybutyl)-N-methylcarbamate

• Inchi： 1S/C22H27NO3/c1-4-22(25,5-2)15-23(3)21(24)26-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20,25H,4-5,14-15H2,1-3H3
• InChI Key： UIYGGHWGZXOOJC-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)CN(C)C(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 353.19909372g/mol
• Monoisotopic Mass: 353.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 49.8Ų

Additional information on (9H-fluoren-9-yl)methyl N-(2-ethyl-2-hydroxybutyl)-N-methylcarbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-(2-ethyl-2-hydroxybutyl)-N-methylcarbamate (CAS No. 2162184-75-8)

The compound (9H-fluoren-9-yl)methyl N-(2-ethyl-2-hydroxybutyl)-N-methylcarbamate, identified by its CAS No. 2162184-75-8, is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a 9H-fluoren-9-ylmethyl (Fmoc) protecting group, a cornerstone in peptide synthesis, and a unique N-(2-ethyl-2-hydroxybutyl)-N-methyl moiety, which contributes to its solubility and reactivity. Its structural complexity makes it a subject of interest for researchers exploring drug delivery systems, bioconjugation, and prodrug development.

In recent years, the demand for Fmoc-protected compounds like 2162184-75-8 has surged due to their role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely favored for its orthogonality and mild deprotection conditions, aligning with the growing trend toward green chemistry and sustainable methodologies. Researchers frequently search for "Fmoc carbamate stability" or "hydroxybutyl derivatives in drug design," reflecting the compound's relevance in cutting-edge applications. Its hydroxybutyl segment also aligns with studies on water-soluble prodrugs, a hot topic in oncology and neurology.

The synthesis of CAS 2162184-75-8 typically involves the reaction of Fmoc-chloride with 2-ethyl-2-hydroxybutyl-N-methylamine, a process optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, as impurities can affect downstream applications. Industry professionals often inquire about "scaling up Fmoc-carbamate production" or "analytical methods for carbamate validation," underscoring the need for robust protocols.

Beyond peptide chemistry, (9H-fluoren-9-yl)methyl N-(2-ethyl-2-hydroxybutyl)-N-methylcarbamate is investigated for its potential in biomaterials and controlled-release formulations. Its amphiphilic nature, derived from the hydroxybutyl and methylcarbamate groups, enables self-assembly properties useful in nanocarrier systems. This ties into broader discussions on "smart drug delivery" and "targeted therapy," frequently searched terms in biomedical literature.

Regulatory and safety profiles of 2162184-75-8 are also of interest. While not classified as hazardous, proper handling under GMP or GLP guidelines is recommended. Queries like "Fmoc compound storage conditions" or "carbamate biodegradability" highlight user concerns about stability and environmental impact. The compound's compatibility with biodegradable polymers further enhances its appeal in eco-conscious research.

In summary, CAS No. 2162184-75-8 represents a versatile tool for chemists and pharmacologists, bridging gaps between traditional organic synthesis and modern therapeutic innovation. Its multifaceted applications—from peptide protection to nanomedicine—ensure its continued prominence in scientific discourse and industrial practice.